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Compound of Interest

Compound Name:
4-Chloro-5-nitro-2-

(trifluoromethyl)toluene

Cat. No.: B14088911

Get Quote

In the landscape of pharmaceutical and agrochemical development, the intermediates we

select are the foundational pillars upon which complex molecular architectures are built. 5-

Chloro-2-nitrobenzotrifluoride (CAS No. 118-83-2) is one such critical building block. Its utility in

synthesis is dictated by its reactivity, purity, and, fundamentally, its physical properties. Among

these, the boiling point is paramount. It governs purification strategies such as distillation,

dictates the conditions for safe handling and storage, and informs reaction parameter design.

This guide moves beyond a simple recitation of a value. It is designed for the discerning

researcher and development professional who understands that true scientific integrity lies in

the causality behind the numbers. We will dissect the molecular attributes that define the

boiling point of 5-Chloro-2-nitrobenzotrifluoride, provide a robust, field-proven protocol for its

experimental verification, and contextualize this data for practical application.

Core Physicochemical & Identity Profile
5-Chloro-2-nitrobenzotrifluoride, also known by its synonym 4-Chloro-1-nitro-2-

(trifluoromethyl)benzene, is a substituted aromatic compound with significant applications in

organic synthesis.[1] Its chemical identity and key physical properties are summarized below.
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Property Value Source(s)

CAS Number 118-83-2 [1][2][3][4]

Molecular Formula C₇H₃ClF₃NO₂ [1][3][4]

Molecular Weight 225.55 g/mol [1][3]

Appearance
Light yellow to yellow-green

clear liquid
[1]

Boiling Point 222-224 °C at 760 mmHg [1][2][4][5][6][7]

Melting Point 21-22 °C [1][6][7]

Density ~1.526 g/mL at 25 °C [1][2][5]

Refractive Index ~1.499 (n20/D) [1][2][5]

Flash Point 102 °C [6]

Deconstructing the Boiling Point: A Molecular
Perspective
The observed boiling point of 222-224 °C is a direct manifestation of the energy required to

overcome the intermolecular forces holding the liquid molecules together. For 5-Chloro-2-

nitrobenzotrifluoride, these forces are a composite of several factors.

High Molecular Weight: With a molecular weight of 225.55 g/mol , the molecule possesses a

significant electron cloud, leading to substantial van der Waals dispersion forces. These

forces, which increase with molecular size and surface area, provide a strong baseline

attraction between molecules.[8]

Significant Polarity and Dipole-Dipole Interactions: The molecule's high boiling point is

critically influenced by its polarity. The benzene ring is substituted with three highly

electronegative groups:

Trifluoromethyl Group (-CF₃): This group is a powerful electron-withdrawing substituent

due to the high electronegativity of fluorine atoms. The polarity of the C-F bonds creates a

strong local dipole.[9]
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Nitro Group (-NO₂): The nitro group is also strongly electron-withdrawing and highly polar.

Chloro Group (-Cl): The chlorine atom is another electronegative substituent that

contributes to the overall molecular dipole moment. The cumulative effect of these groups

creates a molecule with a significant net dipole moment, leading to strong, persistent

dipole-dipole interactions that require considerable thermal energy to overcome.[8]

Molecular Structure: While not a branched molecule, the substitution pattern on the benzene

ring affects how closely the molecules can pack, influencing the effectiveness of the

intermolecular forces.

The interplay of these strong dipole-dipole forces, layered upon a foundation of significant van

der Waals forces, provides a clear causal explanation for the relatively high boiling point of this

compound compared to less substituted aromatics like benzotrifluoride (boiling point 102 °C).

[10]

Experimental Verification: A Protocol for Accurate
Boiling Point Determination
Trust in a physical constant like a boiling point comes from robust and reproducible

experimental determination. The following protocol describes a standard distillation-based

method, a self-validating system when performed with calibrated equipment. Purity is a critical

prerequisite for accurate measurement; therefore, an initial purity assessment via Gas

Chromatography (GC) is a mandatory first step.

Prerequisite: Purity Assessment
Before proceeding, the purity of the 5-Chloro-2-nitrobenzotrifluoride sample must be confirmed

to be >98% (or the highest purity available) using a validated GC method. Impurities will lead to

a boiling point range rather than a sharp, constant value.

Experimental Workflow
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Preparation & Setup

Measurement Procedure

Validation & Shutdown

Start: Obtain >98% Pure Sample

Calibrate Barometer

Assemble Distillation Apparatus:
- Round-bottom flask

- Claisen adapter
- Calibrated Thermometer

- Condenser
- Receiving flask

Add Sample (15-20 mL)
& Boiling Chips to Flask

Apply Gentle, Uniform Heat
(Heating Mantle)

Observe for First Signs of
Sustained Boiling

Allow Temperature to Stabilize
(Vapor & Liquid Equilibrium)

Record Temperature when Condensate
Continuously Wets Thermometer Bulb

Record Ambient Pressure
from Calibrated Barometer

Remove Heat Source
& Allow Apparatus to Cool

Disassemble & Clean Glassware
(Follow Safety Protocols)

End: Compare Data to
Literature Values

Click to download full resolution via product page

Caption: Workflow for the experimental determination of boiling point.
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Step-by-Step Methodology
Apparatus Assembly: Assemble a standard simple distillation apparatus using a 50 mL

round-bottom flask, a Claisen adapter to hold a calibrated thermometer, a Liebig condenser,

and a receiving flask. Ensure all glass joints are properly sealed.

Causality: A distillation setup allows for the establishment of a stable liquid-vapor

equilibrium, which is the definition of the boiling point at a given pressure. The

thermometer must be placed so the top of the bulb is level with the bottom of the

condenser side-arm to accurately measure the temperature of the vapor that is in

equilibrium with the boiling liquid.

Sample Preparation: Place 15-20 mL of the 5-Chloro-2-nitrobenzotrifluoride sample and 2-3

inert boiling chips into the round-bottom flask.

Causality: Boiling chips are essential to prevent bumping and ensure smooth, even

boiling, which is critical for a stable and accurate temperature reading.

Heating: Begin heating the flask gently using a heating mantle connected to a variable

transformer. The heating rate should be controlled to produce a distillation rate of

approximately 1-2 drops per second.

Causality: A slow, controlled heating rate is crucial. Overly rapid heating can lead to

superheating and temperature fluctuations, resulting in an inaccurate measurement.

Equilibration and Measurement: Observe the temperature as the vapor rises and enters the

condenser. The boiling point is the temperature that remains constant while the liquid is

actively boiling and a steady stream of condensate is collected. Record this stable

temperature to the nearest 0.1 °C.

Causality: A stable temperature reading indicates that a true equilibrium has been reached

between the liquid and vapor phases.

Pressure Recording: Simultaneously, record the ambient atmospheric pressure from a

calibrated barometer.
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Causality: The boiling point is highly dependent on pressure. Reporting the boiling point

without the corresponding pressure is scientifically incomplete. If the pressure is not 760

mmHg, a pressure correction should be applied.

Critical Safety & Handling Protocols
Given the toxicological profile of 5-Chloro-2-nitrobenzotrifluoride, all handling and experimental

work must be conducted with stringent safety measures in place.

Hazard Profile: The compound is toxic if swallowed, in contact with skin, or if inhaled, and

causes skin and serious eye irritation.[4]

Engineering Controls: All manipulations, including weighing and the boiling point

determination itself, must be performed inside a certified chemical fume hood to prevent

inhalation of vapors.

Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including:

Nitrile rubber gloves[4]

Chemical splash goggles and a face shield

A lab coat

Waste Disposal: Dispose of all waste, including the sample residue and any contaminated

materials, in accordance with institutional and local hazardous waste regulations.

Conclusion
The boiling point of 5-Chloro-2-nitrobenzotrifluoride, consistently reported at 222-224 °C at

atmospheric pressure, is a defining characteristic rooted in its molecular structure.[1][2][4][6]

The combination of a high molecular weight and significant molecular polarity, driven by the

chloro, nitro, and trifluoromethyl substituents, results in strong intermolecular forces that must

be overcome for vaporization. Accurate experimental verification of this property is essential for

process development and relies on high-purity samples and meticulous adherence to protocols

that ensure a true liquid-vapor equilibrium. This comprehensive understanding enables
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researchers to confidently and safely utilize this important chemical intermediate in the

synthesis of next-generation pharmaceuticals and other advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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